Cas no 857081-70-0 (5-bromo-4-isopropoxy-3-methyl-benzofuran-2-carboxylic acid)

• Product Name: 5-bromo-4-isopropoxy-3-methyl-benzofuran-2-carboxylic acid
• CAS No: 857081-70-0
• MF: C₁₃H₁₃BrO₄
• MW: 313.143923521042
• CID: 3252396
• PubChem ID: 68712226
• Update Time: 2025-05-20

5-bromo-4-isopropoxy-3-methyl-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-BENZOFURANCARBOXYLIC ACID, 5-BROMO-3-METHYL-4-(1-METHYLETHOXY)-
• 5-bromo-4-isopropoxy-3-methyl-benzofuran-2-carboxylic acid
• 5-bromo-4-isopropoxy-3-methyl-1-benzofuran-2-carboxylic acid
• 857081-70-0
• SCHEMBL3609302
• 5-Bromo-4-isopropoxy-3-methylbenzofuran-2-carboxylic acid
• PVPPTWCCGLSPSO-UHFFFAOYSA-N
• AT26373

• Inchi： 1S/C13H13BrO4/c1-6(2)17-12-8(14)4-5-9-10(12)7(3)11(18-9)13(15)16/h4-6H,1-3H3,(H,15,16)
• InChI Key： PVPPTWCCGLSPSO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1OC(C)C)C(C)=C(C(=O)O)O2

Computed Properties

• Exact Mass: 311.99972Da
• Monoisotopic Mass: 311.99972Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-bromo-4-isopropoxy-3-methyl-benzofuran-2-carboxylic acid

Comprehensive Overview of 5-bromo-4-isopropoxy-3-methyl-benzofuran-2-carboxylic acid (CAS No. 857081-70-0)

5-bromo-4-isopropoxy-3-methyl-benzofuran-2-carboxylic acid (CAS No. 857081-70-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzofuran derivative is characterized by its unique molecular structure, which includes a bromo substituent, an isopropoxy group, and a methyl group attached to the benzofuran core. The presence of these functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science applications.

The compound's carboxylic acid moiety further enhances its reactivity, enabling it to participate in various chemical transformations such as esterification, amidation, and coupling reactions. Researchers have explored its potential in developing small-molecule inhibitors and bioactive agents, especially in targeting enzymes and receptors involved in inflammatory and metabolic pathways. Its CAS No. 857081-70-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts.

In recent years, the demand for benzofuran-based compounds like 5-bromo-4-isopropoxy-3-methyl-benzofuran-2-carboxylic acid has surged due to their applications in medicinal chemistry and crop protection. The compound's structural features align with current trends in fragment-based drug design (FBDD), where small, synthetically accessible molecules are used to build larger, high-affinity ligands. This approach has gained traction in addressing challenges such as drug resistance and selectivity optimization.

From an industrial perspective, the synthesis of 5-bromo-4-isopropoxy-3-methyl-benzofuran-2-carboxylic acid involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling or nucleophilic aromatic substitution techniques. These methods are frequently discussed in organic synthesis forums and patent literature, reflecting the compound's relevance in cutting-edge research. Its isopropoxy group, in particular, contributes to improved solubility and bioavailability, making it a preferred choice for lead compound optimization.

Environmental and safety considerations are also paramount when handling 5-bromo-4-isopropoxy-3-methyl-benzofuran-2-carboxylic acid. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended. The compound's stability under standard storage conditions (e.g., room temperature, inert atmosphere) further supports its utility in high-throughput screening (HTS) and combinatorial chemistry.

Looking ahead, the role of 5-bromo-4-isopropoxy-3-methyl-benzofuran-2-carboxylic acid in green chemistry initiatives is an emerging topic. Researchers are investigating catalytic methods and solvent-free reactions to minimize waste and energy consumption during its production. Such advancements align with global efforts to promote sustainable chemical manufacturing, a theme increasingly highlighted in academic publications and industry reports.

In summary, 5-bromo-4-isopropoxy-3-methyl-benzofuran-2-carboxylic acid (CAS No. 857081-70-0) represents a valuable building block in modern synthetic chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its modular structure and functional diversity. As scientific inquiries into benzofuran scaffolds continue to evolve, this compound is poised to remain a focal point in innovative research and industrial development.